Cas no 15451-35-1 (4-(3-Butenyl)benzoic acid)
4-(3-Butenyl)benzoic acid structure
Product Name:4-(3-Butenyl)benzoic acid
CAS No:15451-35-1
MF:C11H12O2
MW:176.211783409119
MDL:MFCD02259926
CID:1076050
PubChem ID:19040135
Update Time:2025-04-20
4-(3-Butenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Butenyl)benzoic acid
- 4-(3-buten-1-yl)Benzoic acid
- 4-but-3-enylbenzoic acid
- 4-(p-Carboxyphenyl)-buten-(1)
- EN300-4278488
- AKOS006276610
- SCHEMBL3102413
- DTXSID80597640
- 4-(3-butenyl)-benzoic acid
- DB-064049
- 15451-35-1
- 4-(3-BUTENYL)BENZOICACID
- 4-(But-3-en-1-yl)benzoic acid
- MFCD02259926
- AT32497
-
- MDL： MFCD02259926
- Inchi： 1S/C11H12O2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h2,5-8H,1,3-4H2,(H,12,13)
- InChI Key： BSXPMRFSNMSKMC-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)CCC=C)=O
Computed Properties
- Exact Mass: 176.08400
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.58 g/l) (25 º C),
- PSA: 37.30000
- LogP: 2.50340
4-(3-Butenyl)benzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(3-Butenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200775-1g |
4-(3-Butenyl)benzoic acid |
15451-35-1 | 97% | 1g |
￡473.00 | 2022-03-01 | |
| Fluorochem | 200775-2g |
4-(3-Butenyl)benzoic acid |
15451-35-1 | 97% | 2g |
￡654.00 | 2022-03-01 | |
| Fluorochem | 200775-5g |
4-(3-Butenyl)benzoic acid |
15451-35-1 | 97% | 5g |
￡1614.00 | 2022-03-01 | |
| Matrix Scientific | 086299-1g |
4-(3-Butenyl)benzoic acid, 97% |
15451-35-1 | 97% | 1g |
$385.00 | 2023-09-10 | |
| Matrix Scientific | 086299-2g |
4-(3-Butenyl)benzoic acid, 97% |
15451-35-1 | 97% | 2g |
$500.00 | 2023-09-10 | |
| Matrix Scientific | 086299-5g |
4-(3-Butenyl)benzoic acid, 97% |
15451-35-1 | 97% | 5g |
$1165.00 | 2023-09-10 | |
| Enamine | EN300-4278488-0.05g |
4-(but-3-en-1-yl)benzoic acid |
15451-35-1 | 95% | 0.05g |
$105.0 | 2023-05-30 | |
| Enamine | EN300-4278488-0.1g |
4-(but-3-en-1-yl)benzoic acid |
15451-35-1 | 95% | 0.1g |
$156.0 | 2023-05-30 | |
| Enamine | EN300-4278488-0.25g |
4-(but-3-en-1-yl)benzoic acid |
15451-35-1 | 95% | 0.25g |
$223.0 | 2023-05-30 | |
| Enamine | EN300-4278488-0.5g |
4-(but-3-en-1-yl)benzoic acid |
15451-35-1 | 95% | 0.5g |
$352.0 | 2023-05-30 |
4-(3-Butenyl)benzoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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